Cas no 60734-82-9 (Oxetane;heptadecahydrate)
Oxetane;heptadecahydrate structure
Product Name:Oxetane;heptadecahydrate
CAS No:60734-82-9
MF:C3H40O18
MW:364.338905334473
CID:2834941
PubChem ID:71374093
Update Time:2025-04-21
Oxetane;heptadecahydrate Chemical and Physical Properties
Names and Identifiers
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- Oxetane--water (1/17)
- DTXSID60796891
- 60734-82-9
- Oxetane;heptadecahydrate
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- Inchi: 1S/C3H6O.17H2O/c1-2-4-3-1;;;;;;;;;;;;;;;;;/h1-3H2;17*1H2
- InChI Key: MPJNXQIKJUVYOX-UHFFFAOYSA-N
- SMILES: O1CCC1.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O
Computed Properties
- Exact Mass: 364.22146442Da
- Monoisotopic Mass: 364.22146442Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 17.2
- Covalently-Bonded Unit Count: 18
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.2Ų
Oxetane;heptadecahydrate Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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